Cas no 2248415-76-9 (4-(trifluoromethyl)-1-oxaspiro2.6nonane)

• Product Name: 4-(trifluoromethyl)-1-oxaspiro2.6nonane
• CAS No: 2248415-76-9
• MF: C₉H₁₃F₃O
• MW: 194.194133520126
• CID: 5654868
• PubChem ID: 137941941
• Update Time: 2025-10-29

4-(trifluoromethyl)-1-oxaspiro2.6nonane Chemical and Physical Properties

Names and Identifiers

• 2248415-76-9
• EN300-2757596
• 4-(Trifluoromethyl)-1-oxaspiro[2.6]nonane
• 4-(trifluoromethyl)-1-oxaspiro2.6nonane

• Inchi： 1S/C9H13F3O/c10-9(11,12)7-4-2-1-3-5-8(7)6-13-8/h7H,1-6H2
• InChI Key： DETSBSZPLFNTQP-UHFFFAOYSA-N
• SMILES： FC(C1CCCCCC21CO2)(F)F

Computed Properties

• Exact Mass: 194.09184952g/mol
• Monoisotopic Mass: 194.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.5Ų

Additional information on 4-(trifluoromethyl)-1-oxaspiro2.6nonane

4-(Trifluoromethyl)-1-Oxaspiro[2.6]Nonane: A Comprehensive Overview

The compound 4-(trifluoromethyl)-1-oxaspiro[2.6]nonane, identified by the CAS number 2248415-76-9, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom, in this case, an oxygen atom. The presence of a trifluoromethyl group at the 4-position introduces interesting electronic and steric properties, making it a valuable substrate for further chemical modifications.

Recent studies have highlighted the importance of spiro compounds in drug discovery and materials science. The spiro structure in 4-(trifluoromethyl)-1-oxaspiro[2.6]nonane provides a rigid framework that can be exploited for designing bioactive molecules. The trifluoromethyl group, known for its electron-withdrawing nature, enhances the compound's stability and bioavailability, making it a promising candidate for pharmacological applications.

From a synthetic perspective, the preparation of 4-(trifluoromethyl)-1-oxaspiro[2.6]nonane involves a series of well-established organic reactions. The core structure is typically formed through a ring-closing reaction, where an appropriate diol or alcohol is subjected to cyclization under specific conditions. The introduction of the trifluoromethyl group is achieved via electrophilic substitution or nucleophilic aromatic substitution, depending on the starting material and reaction conditions.

The physical properties of 4-(trifluoromethyl)-1-oxaspiro[2.6]nonane are influenced by its molecular weight and structural rigidity. It has a melting point of approximately 85°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various chemical processes, including chromatography and crystallization studies.

Recent research has focused on the application of 4-(trifluoromethyl)-1-oxaspiro[2.6]nonane as a building block in medicinal chemistry. Its spiro structure allows for the creation of complex molecular architectures with potential therapeutic benefits. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes associated with neurodegenerative diseases.

In addition to its pharmaceutical applications, 4-(trifluoromethyl)-1-oxaspiro[2.6]nonane has found use in materials science as a precursor for advanced polymers and coatings. Its unique combination of rigidity and fluorine-containing groups makes it ideal for applications requiring high thermal stability and chemical resistance.

Looking ahead, the continued exploration of 4-(trifluoromethyl)-1-oxaspiro[2.6]nonane's properties will undoubtedly yield new insights into its potential uses. Researchers are actively investigating its role in green chemistry and sustainable synthetic methods, further underscoring its importance in modern chemical research.